Cas no 425410-83-9 (N-[1-(adamantan-2-yl)ethyl]-4-bromobenzene-1-sulfonamide)

• Product Name: N-[1-(adamantan-2-yl)ethyl]-4-bromobenzene-1-sulfonamide
• CAS No: 425410-83-9
• Molecular Formula: C₁₈H₂₄BrNO₂S
• Molecular Weight: 398.357663154602
• CID: 5849886
• PubChem ID: 2888511

N-[1-(adamantan-2-yl)ethyl]-4-bromobenzene-1-sulfonamide Properties

Names and Identifiers

• N-(1-(adamantan-2-yl)ethyl)-4-bromobenzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-(1-tricyclo[3.3.1.13,7]dec-2-ylethyl)-
• N-[1-(2-adamantyl)ethyl]-4-bromobenzenesulfonamide
• 425410-83-9
• Oprea1_851847
• SMSF0015434
• AKOS024600333
• AQ-390/40898214
• SR-01000492032-1
• Oprea1_281896
• F0808-1616
• BIM-0008087.P001
• CBMicro_008042
• SR-01000492032
• CB10601
• N-[1-(adamantan-2-yl)ethyl]-4-bromobenzene-1-sulfonamide

• InChIKey： AOARXXSNBRQBGF-UHFFFAOYSA-N
• Inchi： 1S/C18H24BrNO2S/c1-11(20-23(21,22)17-4-2-16(19)3-5-17)18-14-7-12-6-13(9-14)10-15(18)8-12/h2-5,11-15,18,20H,6-10H2,1H3
• SMILES： C1(S(NC(C2C3CC4CC2CC(C4)C3)C)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 397.07111g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 397.07111g/mol
• Heavy Atom Count: 23
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Boiling Point: 489.1±47.0 °C(Predicted)
• pka: 11.11±0.50(Predicted)
• Density: 1.391±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides